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Compound of Interest |

Compound Name: 2-Methyltetradecane
CAS No.: 1560-95-8
- 7

Executive Summary

2-Methyltetradecane (CisHs2, CAS: 1560-95-8), often referred to as iso-pentadecane, is a
branched-chain alkane (iso-alkane) found in the epicuticular waxes and volatile fractions of
specific plant taxa. Unlike ubiquitous n-alkanes that serve primarily as moisture barriers,
branched alkanes like 2-methyltetradecane often function as specific chemotaxonomic
markers and possess distinct lipophilic properties that influence membrane permeability and

insect-plant signaling.

This guide provides a definitive technical analysis of 2-methyltetradecane, detailing its
biosynthetic origin from amino acid precursors, identifying high-yield botanical sources (notably
Capsicum species), and outlining rigorous extraction and analytical protocols. For drug
development professionals, this compound represents a critical lipophilic constituent in
medicinal extracts, influencing the bioavailability and solvent properties of complex natural

product matrices.

Chemical & Physical Characterization[1][2][3][4][5]

Understanding the physicochemical profile of 2-methyltetradecane is a prerequisite for
successful isolation. It is a structural isomer of pentadecane with a methyl group substitution at
the C-2 position.
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Property Specification

IUPAC Name 2-Methyltetradecane

Common Name Iso-pentadecane

Molecular Formula CisHs2

Molecular Weight 212.41 g/mol

Boiling Point ~265.2°C

LogP (Predicted) ~7.8 (Highly Lipophilic)

Solubility Insoluble in water; Soluble in hexane,

dichloromethane, chloroform

Component of epicuticular wax; Volatile organic
compound (VOC)

Role

Biosynthetic Mechanistics[6][7]

The synthesis of 2-methyltetradecane in plants diverges from the standard fatty acid
elongation pathway used for straight-chain alkanes (n-alkanes). While n-alkanes originate from
Acetyl-CoA, iso-alkanes are primed by branched-chain amino acids, specifically Valine.

The Valine-Primer Pathway

e Initiation: Valine is transaminated and decarboxylated to form Isobutyryl-CoA.[1]

o Elongation: Isobutyryl-CoA acts as the primer for the Fatty Acid Synthase (FAS) complex,
where malonyl-CoA units are added iteratively.

o Decarbonylation: The resulting even-carbon iso-fatty acid (16-methylhexadecanoic acid
precursor) undergoes decarbonylation (loss of CO) via the decarbonylase enzyme
(CER1/CER3 complex) to yield the odd-carbon iso-alkane.

Pathway Visualization
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Figure 1: Biosynthetic pathway of 2-Methyltetradecane showing the Valine-derived initiation
mechanism.

Primary Botanical Sources[5][8]

While trace amounts of iso-alkanes are common in plant waxes, specific genera accumulate 2-
methyltetradecane at analytically significant levels. The genus Capsicum (Solanaceae) is the
most authoritative source.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b074470?utm_src=pdf-body-img
https://www.benchchem.com/product/b074470?utm_src=pdf-body
https://www.benchchem.com/product/b074470?utm_src=pdf-body
https://www.benchchem.com/product/b074470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Source Profile

. Common Concentration
Plant Species Part Used Reference
Name | Context
, 9.15-10.47 _
Capsicum Habanero ) ) [Pino et al.,
] mg/mL (in Fruit
chinense Pepper ) ) 2018]
volatile fraction)
] ) 3.8% of Total ) [Belabbes et al.,
Launaea lanifera  Spiny Launaea ] ] Aerial Parts
Essential Oil 2015]
Delphinium 3.3% of Total Flowering Aerial [Ebrahimi et al.,
) Larkspur ) )
speciosum Essential Oil Parts 2018]
Significant
Nicotiana fraction of C29-
Tobacco Leaves [Wu et al., 2019]
tabacum C33 wax (Iso-
series)
Rhaponticum 0.8% of Essential ) [Chemsa et al.,
- ) Aerial Parts
acaule Qil 2018]

Key Insight for Researchers: For isolation purposes, Capsicum chinense (varieties 'Jaguar’ or
'‘Mayapan') is the superior biological matrix due to the unusually high concentration of branched
hydrocarbons in its volatile profile, which are thought to be metabolically linked to capsaicinoid
biosynthesis.

Extraction & Analytical Workflow

To isolate 2-methyltetradecane with high fidelity, a Simultaneous Distillation-Extraction (SDE)
protocol is recommended over simple solvent extraction to separate the volatile alkane fraction
from heavier cuticular waxes.

Protocol: Simultaneous Distillation-Extraction (SDE)[9]

Objective: Isolate volatile fraction containing 2-methyltetradecane from Capsicum fruit.

o Sample Prep:
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o Homogenize 5009 of fresh Capsicum chinense fruit with 500mL distilled water.

o Add internal standard (e.g., nonyl acetate) for quantification.

e Apparatus Setup:
o Use a Likens-Nickerson apparatus.
o Solvent Arm: 50 mL Dichloromethane (CHzCl2).
o Sample Arm: Aqueous fruit homogenate.

o Extraction:

o Boil both flasks simultaneously for 2 hours. The steam and solvent vapors mix in the
central chamber, allowing efficient partition of volatiles into the organic phase.

» Concentration:
o Dry the organic phase over anhydrous Sodium Sulfate (Na2S0a).

o Concentrate to 1 mL using a Kuderna-Danish concentrator or gentle nitrogen stream.
Avoid rotary evaporation to prevent loss of volatile alkanes.

Analytical Validation: GC-MS Parameters

Differentiation between n-pentadecane, anteiso-pentadecane (3-methyltetradecane), and iso-
pentadecane (2-methyltetradecane) requires precise chromatographic separation.

o System: Agilent 7890B GC / 5977A MSD (or equivalent).

e Column: HP-5MS or DB-5MS (30m x 0.25mm x 0.25um). Non-polar columns are essential.
o Carrier Gas: Helium @ 1.0 mL/min.

e Temperature Program:

o Hold 50°C for 2 min.
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o Ramp 4°C/min to 240°C.

o Hold 240°C for 10 min.

« |dentification Criteria:
o Retention Index (RI): 2-Methyltetradecane elutes before n-pentadecane.
» Approximate RI (DB-5): 1460 - 1470.
o Mass Spectrum: Look for characteristic fragment ions:
s M-15 (Loss of methyl): Prominent peak (unlike n-alkanes).[1]

» M-43 (Loss of isopropyl): Distinctive for 2-methyl substitution.

Workflow Visualization
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Figure 2: Isolation and identification workflow for volatile iso-alkanes.

Bioactivity & Pharmacological Context[3][10][11]

For drug development professionals, 2-methyltetradecane is rarely a standalone API (Active
Pharmaceutical Ingredient) but serves critical auxiliary roles in natural product formulations.

o Membrane Permeation Enhancer:

o As a highly lipophilic branched hydrocarbon, 2-methyltetradecane integrates into the lipid
bilayer of cell membranes. This can modulate membrane fluidity, potentially enhancing the
transdermal or transmembrane delivery of co-administered bioactive compounds (e.g.,
capsaicinoids in pepper extracts).
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e Antimicrobial Synergy:

o In Launaea lanifera and Capsicum extracts, the volatile fraction containing 2-
methyltetradecane contributes to the overall antimicrobial profile. While the pure alkane
has low intrinsic potency, it disrupts the bacterial cell wall integrity, making pathogens
more susceptible to phenolic or terpenoid components.

e Chemotaxonomic Marker:

o The presence of 2-methyltetradecane is a specific marker for authentication of Capsicum
oleoresins, distinguishing natural extracts from synthetic adulterants which typically
contain only n-alkanes derived from petroleum or Fischer-Tropsch synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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